Cas no 1805116-58-8 (2-Chloro-3-iodo-5-nitrotoluene)

• Product Name: 2-Chloro-3-iodo-5-nitrotoluene
• CAS No: 1805116-58-8
• MF: C₇H₅ClINO₂
• MW: 297.477573156357
• CID: 5002267
• Update Time: 2025-06-14

2-Chloro-3-iodo-5-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-iodo-5-nitrotoluene

• Inchi： 1S/C7H5ClINO2/c1-4-2-5(10(11)12)3-6(9)7(4)8/h2-3H,1H3
• InChI Key： AJKVWTYMDSVDRW-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C)C=1Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8

Additional information on 2-Chloro-3-iodo-5-nitrotoluene

Comprehensive Overview of 2-Chloro-3-iodo-5-nitrotoluene (CAS No. 1805116-58-8): Properties, Applications, and Industry Trends

2-Chloro-3-iodo-5-nitrotoluene (CAS No. 1805116-58-8) is a halogenated aromatic compound with significant relevance in organic synthesis and pharmaceutical research. This nitrotoluene derivative features a unique combination of chloro, iodo, and nitro functional groups, making it a versatile intermediate for constructing complex molecular architectures. Its molecular formula, C₇H₅ClINO₂, and precise structural configuration have garnered attention in cross-coupling reactions, particularly in palladium-catalyzed transformations such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are frequently searched by chemists optimizing synthetic routes.

The compound's physicochemical properties include a molecular weight of 297.48 g/mol and a distinctive crystalline form under standard conditions. Researchers often inquire about its solubility profile—it demonstrates moderate solubility in polar aprotic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but limited solubility in water. This characteristic is critical for reaction optimization, a trending topic in AI-driven chemical synthesis platforms where users frequently search for "solvent effects on halogenated intermediates." Thermal stability studies indicate decomposition above 200°C, aligning with industry demands for thermally robust intermediates.

In pharmaceutical applications, 2-Chloro-3-iodo-5-nitrotoluene serves as a key precursor for biologically active molecules, particularly in developing iodinated imaging agents and nitroaromatic pharmacophores. Recent publications highlight its utility in constructing PET tracer scaffolds, addressing the growing demand for diagnostic tools in oncology—a hotspot reflected in search engine queries like "iodine-containing radiopharmaceuticals." The nitro group's reducibility to amines further enables diversification into heterocyclic compounds, a frequent subject in medicinal chemistry forums.

Environmental and green chemistry considerations have spurred innovations in handling this compound. Modern waste minimization protocols recommend catalytic methods over stoichiometric halogenation—a response to the surge in searches for "sustainable halogenation techniques." Its handling precautions (e.g., moisture-sensitive storage) are often discussed alongside bench-stable alternatives in chemistry Q&A platforms, reflecting user concerns about practical laboratory workflows.

The synthesis of CAS 1805116-58-8 typically involves sequential electrophilic aromatic substitutions, with recent patents emphasizing regioselective iodination techniques. Analytical characterization via HPLC (high-performance liquid chromatography) and NMR spectroscopy confirms its high purity (>98%), a critical parameter for researchers querying "QC standards for synthetic intermediates." Market analyses indicate rising demand from contract research organizations (CROs), correlating with increased searches for "custom halogenated building blocks."

Emerging applications in materials science exploit its electron-withdrawing groups for designing organic semiconductors—a nexus with trending searches about "nitroaromatics in OLED materials." Comparative studies with dihalogenated toluenes reveal superior reactivity in nucleophilic aromatic substitution (SNAr) reactions, a frequent discussion point in synthetic methodology publications. The compound's crystallographic data, available in Cambridge Structural Database entries, aids computational chemists modeling molecular packing effects.

Regulatory compliance documentation for 2-Chloro-3-iodo-5-nitrotoluene emphasizes proper laboratory waste disposal procedures, aligning with global chemical safety standards. Suppliers increasingly provide SDS-compliant documentation in response to procurement officers searching for "REACH-certified aromatic intermediates." Stability studies under various pH conditions—frequently requested in academic forums—confirm its robustness in multistep synthesis workflows.

Future research directions may explore its potential in catalysis as a ligand precursor, particularly for transition metal complexes. Database mining reveals growing academic interest in its structure-activity relationships, with computational chemists frequently searching for "halogen bonding propensity in nitrotoluenes." As the chemical industry shifts toward high-value intermediates, this compound's unique reactivity profile positions it as a strategic asset for innovative synthetic campaigns.